Cas no 500535-62-6 (Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-
• CAS No: 500535-62-6
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD29066497
• CID: 4005703
• PubChem ID: 245943
• Update Time: 2025-05-22

Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-
• MFCD29066497
• NCIOpen2_002865
• 1-nitro-2-[3-(trifluoromethyl)phenoxy]benzene
• NSC-58417
• NSC58417
• 500535-62-6
• SCHEMBL1340465
• 2-[3-(Trifluoromethyl)phenoxy]nitrobenzene
• 2-[3-(trifluoromethyl)phenoxy]-1-nitrobenzene

• MDL： MFCD29066497
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)9-4-3-5-10(8-9)20-12-7-2-1-6-11(12)17(18)19/h1-8H
• InChI Key： CXEQIZCCTIZZPE-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=CC=C1OC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 283.04562760Da
• Monoisotopic Mass: 283.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-

Comprehensive Overview of Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- (CAS No. 500535-62-6)

The chemical compound Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- (CAS No. 500535-62-6) is a specialized aromatic derivative with significant applications in organic synthesis and material science. This compound features a nitro group and a trifluoromethylphenoxy substituent, which contribute to its unique reactivity and physicochemical properties. Researchers and industries are increasingly interested in this molecule due to its potential in advanced material development and pharmaceutical intermediates.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their stability and versatility in high-performance applications. Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- stands out as a key building block for synthesizing agrochemicals, liquid crystals, and electronic materials. Its electron-withdrawing properties make it particularly valuable in designing photoactive materials and catalysts.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-?" The synthesis typically involves the nitration of a phenoxybenzene precursor followed by the introduction of the trifluoromethyl group. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency.

Another hot topic is the environmental impact of fluorinated compounds. While Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- is not classified as hazardous, its degradation products and bioaccumulation potential are under scrutiny. Researchers are investigating green chemistry approaches to minimize waste and enhance sustainability in its production.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in quality control and analytical validation. Its thermal stability and solubility in common organic solvents make it suitable for various industrial processes.

In the context of drug discovery, derivatives of Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- have shown promise as enzyme inhibitors and receptor modulators. The nitro group can be reduced to an amine, enabling further functionalization for medicinal chemistry applications.

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Future research directions include exploring its role in optoelectronic devices and polymeric materials. As industries prioritize high-performance additives, Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- is poised to remain a compound of significant interest.